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Compound of Interest

Compound Name: Upidosin mesylate

Cat. No.: B15188140 Get Quote

Notice to the Reader:

Following a comprehensive search of publicly available scientific literature and databases, it

has been determined that there is a significant lack of detailed information regarding the

solubility and stability of upidosin mesylate. The available data primarily pertains to "Upidosin"

or its research code "Rec 15/2739" and does not specify the mesylate salt form. The

information that could be retrieved is sparse and does not meet the requirements for an in-

depth technical guide as requested.

This document summarizes the limited findings on Upidosin's solubility and storage conditions.

The core requirements for a detailed technical guide, including comprehensive quantitative

data, detailed experimental protocols, and visualizations of signaling pathways and

experimental workflows, cannot be fulfilled at this time due to the absence of the necessary

source material in the public domain.

Introduction to Upidosin
Upidosin, also known by its research code Rec 15/2739 or SB 216469, is identified as an α-1

adrenoceptor (α-1 AR) antagonist.[1][2][3][4][5] It exhibits moderate selectivity for the α-1A

adrenoceptor subtype.[1][3][4][5] Research suggests its potential application in the treatment of

urethral obstruction due to its uroselectivity, showing a higher affinity for the urethra and

prostate compared to vascular tissues like the ear artery and aorta.[1][4][5] Upidosin has been

investigated for its role in benign prostatic hyperplasia.[6]
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Solubility Profile of Upidosin
Quantitative data on the aqueous solubility of upidosin mesylate across a range of pH values

is not available in the reviewed literature. The existing information is limited to its solubility in

organic solvents.

Table 1: Reported Solubility of Upidosin

Solvent Concentration Notes

DMSO 250 mg/mL (488.65 mM)

Requires ultrasonic treatment.

Hygroscopic DMSO can

significantly impact solubility;

use of newly opened DMSO is

recommended.[4]

DMSO 100 mM
No specific conditions

mentioned.[7]

Ethanol 100 mM
No specific conditions

mentioned.[7]

Experimental Protocols:

Detailed experimental protocols for determining the solubility of upidosin mesylate were not

found in the public domain.

Stability and Storage of Upidosin
Comprehensive stability studies for upidosin mesylate under various stress conditions (e.g.,

hydrolysis, oxidation, photolysis) are not publicly available. The information is restricted to

general storage recommendations.

Table 2: Recommended Storage Conditions for Upidosin
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Form
Storage
Temperature

Duration Light Exposure

Solid 4°C Not specified Protect from light[4][8]

In solvent -20°C 1 month Protect from light[4]

In solvent -80°C 6 months Not specified[4][8]

It is important to note that one source mentions a stability of "≥4 years" when stored at -20°C,

but this is for a related compound, Rec 15/2615 (hydrochloride), and not Upidosin (Rec

15/2739).[9]

Experimental Protocols:

Detailed experimental protocols for stability-indicating assays of upidosin mesylate were not

found in the public domain.

Analytical Methods
While no specific methods for the analysis of upidosin mesylate in solubility or stability studies

were found, one study mentions the use of near-infrared reflectance spectroscopy for the

analysis of SB 216469-S (Upidosin) tablets during various stages of production.[10] This

suggests that chromatographic methods like HPLC, commonly used for stability and solubility

studies of other mesylate salts, would likely be applicable, but no specific methods have been

published for upidosin mesylate.

Signaling Pathway
Upidosin is an antagonist of the α-1A adrenoceptor. The binding of an antagonist to this

receptor typically blocks the downstream signaling cascade initiated by endogenous agonists

like norepinephrine. Due to the lack of specific research data on the downstream effects of

Upidosin, a detailed signaling pathway diagram cannot be constructed. A generalized

representation of its mechanism is provided below.
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Caption: General mechanism of Upidosin as an α-1A adrenoceptor antagonist.

Conclusion
The information available in the public domain on the solubility and stability of upidosin
mesylate is insufficient to compile a comprehensive technical guide for researchers and drug

development professionals. The data is limited to solubility in some organic solvents and

general storage advice for the base compound, not the mesylate salt. There is a clear absence

of aqueous solubility data, stability profiles under stress conditions, detailed analytical methods,
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and in-depth signaling pathway information. Further research or access to proprietary data

would be necessary to address these knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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